Cas no 1228880-06-5 (1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride)

• Product Name: 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride
• CAS No: 1228880-06-5
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• MDL: MFCD09028133
• CID: 1036496
• PubChem ID: 71607205
• Update Time: 2025-10-28

1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride
• 1-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine,hydrochloride
• 1-[4-(Trifluoromethyl)phenyl]cyclopropanamine Hydrochloride
• Z2467076767
• DTXSID40856184
• 1228880-06-5
• SY213986
• 1-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride
• AGDNJJXCPAHITL-UHFFFAOYSA-N
• 1-(4-(TRIFLUOROMETHYL) PHENYL)CYCLOPROPANAMINE. HCL
• EN300-265891
• MFCD09028133
• 1-(4-(Trifluoromethyl) phenyl)cyclopropanamine HCl
• 1-(4-(Trifluoromethyl)phenyl)cyclopropanaminehydrochloride
• SCHEMBL18343677
• AKOS016000915
• AS-46663
• Cyclopropanamine, 1-[4-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 1-(4-(trifluoromethyl)phenyl)cyclopropan-1-amine hydrochloride
• CS-0215609
• 1-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine;hydrochloride
• E10031
• 1-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine--hydrogen chloride (1/1)
• DB-328539

• MDL： MFCD09028133
• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-9;/h1-4H,5-6,14H2;1H
• InChI Key： AGDNJJXCPAHITL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride

1-(4-(Trifluoromethyl)phenyl)cyclopropanamine Hydrochloride (CAS No. 1228880-06-5): A Comprehensive Overview

1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride (CAS No. 1228880-06-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structure and properties, has shown promise in various applications, particularly in the development of new therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride features a cyclopropane ring substituted with an amine group and a trifluoromethylated phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These characteristics make it an attractive candidate for the design of novel drugs and materials.

Recent studies have explored the potential of 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as a lead compound for the development of new antiviral agents. The compound's ability to modulate specific biological pathways and its low toxicity profile make it a promising candidate for further investigation.

In addition to its therapeutic applications, 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride has also been studied for its use as an intermediate in organic synthesis. Its unique structure allows it to serve as a versatile building block for the synthesis of more complex molecules. This property is particularly valuable in the pharmaceutical industry, where the ability to efficiently synthesize complex drug candidates is crucial.

The synthesis of 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride has been optimized through various methods, including transition metal-catalyzed reactions and organocatalytic approaches. These advancements have significantly improved the yield and purity of the final product, making it more accessible for both research and industrial applications.

From a safety perspective, 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride is generally considered safe when handled under appropriate laboratory conditions. However, standard precautions should be taken to ensure safe handling and storage, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

In conclusion, 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride (CAS No. 1228880-06-5) is a versatile compound with significant potential in both pharmaceutical research and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the field.